(25S)-5β-Spirostane-1β,3β,5-triol
(25S)-5β-Spirostane-1β,3β,5-triol
Convallagenin A is a triterpenoid.
Brand Name:
Vulcanchem
CAS No.:
17149-95-0
VCID:
VC0092459
InChI:
InChI=1S/C27H44O5/c1-15-5-10-27(31-14-15)16(2)23-21(32-27)12-20-18-6-9-26(30)13-17(28)11-22(29)25(26,4)19(18)7-8-24(20,23)3/h15-23,28-30H,5-14H2,1-4H3/t15-,16-,17-,18+,19-,20-,21-,22+,23-,24-,25-,26-,27+/m0/s1
SMILES:
CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6(C5(C(CC(C6)O)O)C)O)C)C)OC1
Molecular Formula:
C27H44O5
Molecular Weight:
448.6 g/mol
(25S)-5β-Spirostane-1β,3β,5-triol
CAS No.: 17149-95-0
Main Products
VCID: VC0092459
Molecular Formula: C27H44O5
Molecular Weight: 448.6 g/mol
CAS No. | 17149-95-0 |
---|---|
Product Name | (25S)-5β-Spirostane-1β,3β,5-triol |
Molecular Formula | C27H44O5 |
Molecular Weight | 448.6 g/mol |
IUPAC Name | (1S,2S,4S,5'S,6R,7S,8R,9S,12S,13S,14R,16S,18S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-14,16,18-triol |
Standard InChI | InChI=1S/C27H44O5/c1-15-5-10-27(31-14-15)16(2)23-21(32-27)12-20-18-6-9-26(30)13-17(28)11-22(29)25(26,4)19(18)7-8-24(20,23)3/h15-23,28-30H,5-14H2,1-4H3/t15-,16-,17-,18+,19-,20-,21-,22+,23-,24-,25-,26-,27+/m0/s1 |
Standard InChIKey | ZUAUXYWVXMTADI-ZRUUGFNHSA-N |
Isomeric SMILES | C[C@H]1CC[C@@]2([C@H]([C@H]3[C@@H](O2)C[C@@H]4[C@@]3(CC[C@H]5[C@H]4CC[C@]6([C@@]5([C@@H](C[C@@H](C6)O)O)C)O)C)C)OC1 |
SMILES | CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6(C5(C(CC(C6)O)O)C)O)C)C)OC1 |
Canonical SMILES | CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6(C5(C(CC(C6)O)O)C)O)C)C)OC1 |
Description | Convallagenin A is a triterpenoid. |
PubChem Compound | 441880 |
Last Modified | Nov 11 2021 |
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